Strontium gluconate

Specification

• CAS No.: 10101-21-0
• Molecular Formula: C12H22O14Sr
• Molecular Weight: 477.9 g/mol
• IUPAC Name: strontium;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• Standard InChI: InChI=1S/2C6H12O7.Sr/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;/h2*2-5,7-11H,1H2,(H,12,13);/q;;+2/p-2/t2*2-,3-,4+,5-;/m11./s1
• Standard InChI Key: QRVYVKGHSWMAJI-IYEMJOQQSA-L
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C(=O)[O-])O)O)O)O)O.C([C@H]([C@H]([C@@H]([C@H](C(=O)[O-])O)O)O)O)O.[Sr+2]
• SMILES: C(C(C(C(C(C(=O)[O-])O)O)O)O)O.C(C(C(C(C(C(=O)[O-])O)O)O)O)O.[Sr+2]
• Canonical SMILES: C(C(C(C(C(C(=O)[O-])O)O)O)O)O.C(C(C(C(C(C(=O)[O-])O)O)O)O)O.[Sr+2]

Introduction

Chemical Properties and Structure

Strontium gluconate is formed by the combination of strontium (a naturally occurring element) and gluconic acid. With the molecular formula C12H22O14Sr, this compound represents a significant area of interest in biomedical research.

Physical and Chemical Characteristics

Strontium gluconate possesses several distinctive physical and chemical properties that contribute to its biological activity and therapeutic potential.

Property	Value
Molecular Formula	C12H22O14Sr
Molecular Weight	477.91 g/mol
CAS Number	10101-21-0
IUPAC Name	strontium;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
Appearance	White crystalline powder

Gluconate complexation confers several advantages to strontium, including increased bioavailability, provision of metabolic energy to support coral growth (in marine applications), and inhibition of strontium precipitation and alkalinity depletion.

Biological Mechanisms of Action

Strontium gluconate exhibits multiple biological activities, primarily targeting bone formation and resorption processes.

Effects on Bone Cells

The compound's primary targets include osteoblasts and chondrocytes, with significant effects on cellular differentiation and activity.

Cell Type	Effect of Strontium Gluconate	Research Evidence
Osteoblasts	Promotes differentiation and proliferation	Enhanced expression of osteoblastogenesis genes
Osteoclasts	Inhibits differentiation and activity	Reduced bone resorption in GIOP rat models
Chondrocytes	Reduces cartilage degeneration	Antagonizes catabolic effects of IL-1β
Bone Marrow Stem Cells	Enhances osteogenic differentiation	Markedly alleviates DEX-induced apoptosis

Research has demonstrated that strontium gluconate (GluSr) significantly enhanced osteoblast differentiation and suppressed osteoclast activity both in vitro and in vivo. This dual action mechanism contributes to its potential efficacy in bone-related disorders.

Molecular Pathways

At the molecular level, strontium gluconate influences several signaling pathways critical for bone metabolism:

• Wnt/β-catenin signaling pathway activation

• Runx2 activation for osteoblastogenesis

• Glucocorticoid receptor (GR) signaling pathway

• Estrogen receptor gene (ESR) signaling pathway

• Vitamin D receptor (VDR) signaling pathway

Microarray analysis of femora from glucocorticoid-induced osteoporosis (GIOP) rats treated with strontium gluconate revealed these pathways' involvement in bone restoration.

Pharmacokinetics and Bioavailability

Understanding the pharmacokinetic profile of strontium gluconate is essential for its clinical application.

Absorption and Distribution

When administered, strontium is primarily absorbed in the gut and distributed throughout the body, with particular affinity for bone tissue.

Parameter	Value	Notes
Bioavailability	~25% after oral dose	General strontium bioavailability
Distribution	Primarily to bone tissue	Due to strontium's calcium-like properties
Half-life	~5.4 days	Based on intravenous strontium gluconate studies
Clearance (CL)	9.4 ml min-1	From IV administration studies
Renal Clearance (CLR)	5.4 ml min-1	From IV administration studies
Non-renal Clearance (CLNR)	4.0 ml min-1	From IV administration studies
Volume of Distribution	~64 l	Similar to exchangeable pool of calcium

Intravenous administration of strontium gluconate has been used in research settings as a kinetic marker for calcium, providing valuable insights into calcium metabolism.

Therapeutic Applications

Strontium gluconate has demonstrated potential in various therapeutic applications, with bone health being the primary focus.

Bone Health and Osteoporosis

The most extensively studied application of strontium gluconate is in the prevention and treatment of bone disorders, particularly glucocorticoid-induced osteoporosis (GIOP).

Application	Research Findings
GIOP Treatment	Effectively promoted osteoblast survival, inhibited osteoclast differentiation, and restored bone formation in rat models
Osteoporosis Prevention	Enhanced bone density through dual action on bone formation and resorption
Bone Fracture Healing	Potential to improve fracture healing through enhanced osteoblast activity

Experimental evidence suggests strontium gluconate may be particularly valuable for preventing the deleterious effects of long-term glucocorticoid treatment on bone health.

Cartilage Health and Osteoarthritis

Strontium gluconate has shown promise in supporting cartilage health through its effects on chondrocytes:

• Reduction of cartilage degeneration in rat models

• Delay in the progression of osteoarthritis

• Antagonism of IL-1β catabolic effects on chondrocytes

Anti-inflammatory Properties

Recent research has highlighted the anti-inflammatory potential of strontium compounds, including strontium gluconate:

• Reduction of inflammatory cytokines (TNF-α, IL-1β, IL-6)

• Enhancement of anti-inflammatory cytokine production (IL-10)

• Promotion of M2-type macrophage response, supporting an anti-inflammatory microenvironment

These properties may contribute to the compound's efficacy in treating inflammatory bone and joint conditions.

Research Applications

Strontium gluconate serves as a valuable tool in various research applications, particularly in studying calcium metabolism and bone physiology.

As a Kinetic Marker for Calcium

Intravenous strontium gluconate has been employed as a kinetic marker for calcium in research settings:

• Used to study the disposition of calcium in vivo in humans

• Applied to investigate the effects of drugs (e.g., nifedipine) on calcium disposition

• Utilized to understand calcium metabolism in health and disease

A study involving healthy male volunteers demonstrated that nifedipine, a calcium channel blocker, altered the in vivo disposition of strontium gluconate, supporting its utility as a marker for calcium metabolism.

Marine Research and Coral Growth

In marine science applications, strontium gluconate formulations are used to:

• Support coral growth and health

• Provide essential strontium in reef aquarium environments

• Supply metabolic energy for peak coral growth without contributing to algae proliferation

Commercial formulations may contain up to 10,000 mg/L of available strontium as a gluconate complex.

Comparative Analysis with Other Strontium Compounds

Different strontium compounds have been investigated for medical applications, each with unique properties and applications.

Future Research Directions

While significant progress has been made in understanding strontium gluconate, several areas warrant further investigation:

• Long-term safety studies specifically focused on strontium gluconate

• Comparative effectiveness studies between different strontium formulations for bone health

• Exploration of optimal dosing regimens for various applications

• Investigation of potential applications in other inflammatory conditions

• Further clarification of molecular mechanisms underlying its anti-inflammatory effects